Cas no 649727-16-2 (1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester)

1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester structure
649727-16-2 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester
CAS No:649727-16-2
MF:C15H12N2O2
MW:252.267983436584
CID:410505
PubChem ID:127262544
Update Time:2025-04-19

1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester
    • methyl 1-isoquinolin-4-ylpyrrole-3-carboxylate
    • Isoquinolin-4-ylmethyl 1H-pyrrole-3-carboxylate
    • 649727-16-2
    • Inchi: 1S/C15H12N2O2/c18-15(12-5-6-16-8-12)19-10-13-9-17-7-11-3-1-2-4-14(11)13/h1-9,16H,10H2
    • InChI Key: VPRKKGOJEFYRBG-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CNC=1)=O)CC1C=NC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 252.08996
  • Monoisotopic Mass: 252.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 44.12
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